Cas no 867165-43-3 ([3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol)

• Product Name: [3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol
• CAS No: 867165-43-3
• MF: C₁₁H₁₃IN₄O
• MW: 344.151593923569
• CID: 2119788
• Update Time: 2025-05-26

[3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(8-amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol
• (3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl)methanol
• [3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol

• Inchi： 1S/C11H13IN4O/c12-9-8-10(13)14-1-2-16(8)11(15-9)7-3-6(4-7)5-17/h1-2,6-7,17H,3-5H2,(H2,13,14)
• InChI Key： NOBGZAFREPIJIV-UHFFFAOYSA-N
• SMILES： IC1=C2C(N)=NC=CN2C(C2CC(CO)C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 76.4

Additional information on [3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol

Compound CAS No 867165-43-3: [3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol

The compound with CAS No 867165-43-3, named [3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclobutyl group attached to an imidazo[1,5-a]pyrazine ring system. The presence of an amino group and an iodine atom further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of imidazo[1,5-a]pyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The cyclobutyl moiety in this compound is known to confer rigidity to the molecule, which can be advantageous in optimizing pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the methanol group at the terminal position may play a role in enhancing solubility and facilitating interactions with biological targets.

The synthesis of [3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol involves a multi-step process that typically begins with the preparation of the imidazo[1,5-a]pyrazine core. This is followed by functionalization at specific positions to introduce the amino and iodine substituents. The final step involves coupling this intermediate with a cyclobutylmethanol group through appropriate coupling reactions, ensuring high yield and purity.

In terms of applications, this compound has shown promise in preliminary biological assays targeting various disease states. For instance, its ability to modulate kinase activity suggests potential utility in oncology research. Furthermore, the presence of an iodine atom may facilitate radioactive labeling for imaging applications in nuclear medicine.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with remarkable accuracy. Molecular docking studies have revealed that the unique arrangement of functional groups in [3-(8-Amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)cyclobutyl]methanol allows for favorable interactions with key residues in enzyme active sites.

Moreover, green chemistry principles are increasingly being incorporated into the synthesis of such compounds to minimize environmental impact. Innovations in catalytic methods and solvent systems are being explored to enhance the sustainability of production processes for this compound.

In conclusion, CAS No 867165-43-3 represents a cutting-edge chemical entity with significant potential across multiple therapeutic areas. Its intricate structure and functional groups make it a valuable tool for researchers in advancing drug discovery and development efforts.